Cas no 1209814-87-8 (5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide)

• Product Name: 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide
• CAS No: 1209814-87-8
• MF: C₁₇H₁₉ClN₄OS
• MW: 362.876960992813
• CID: 6500843
• PubChem ID: 45884333
• Update Time: 2025-08-03

5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034265276
• 5-chloro-2-methylsulfanyl-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide
• 1209814-87-8
• EN300-26603434
• 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide
• Z383630792

• Inchi： 1S/C17H19ClN4OS/c1-24-17-20-10-14(18)15(21-17)16(23)19-9-12-7-8-22(11-12)13-5-3-2-4-6-13/h2-6,10,12H,7-9,11H2,1H3,(H,19,23)
• InChI Key： UFAPVQHQZAVTEG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NCC1CN(C2C=CC=CC=2)CC1)=O)SC

Computed Properties

• Exact Mass: 362.0968101g/mol
• Monoisotopic Mass: 362.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide

Introduction to 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide (CAS No: 1209814-87-8)

5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide, a compound with the CAS number 1209814-87-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide incorporates several key features that contribute to its pharmacological properties. The presence of a chloro group at the 5-position and a methylsulfanyl group at the 2-position of the pyrimidine ring introduces specific electronic and steric effects that can influence binding interactions with biological targets. Additionally, the N-substituent, which is linked to a phenyl-substituted pyrrolidinyl moiety, further enhances the molecule's complexity and potential for selective targeting.

In recent years, there has been growing interest in the development of novel pyrimidine-based compounds due to their diverse biological activities. Pyrimidine derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide is no exception and has been the subject of several studies exploring its potential pharmacological effects.

One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that it may exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy. The phenylpyrrolidinyl moiety, in particular, has been identified as a key pharmacophore that contributes to binding affinity and selectivity. This region of the molecule is known to modulate interactions with proteins such as tyrosine kinases, which play a pivotal role in cell signaling and proliferation.

The synthesis of 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and methylsulfanyl groups, as well as the phenyl-substituted pyrrolidinyl moiety, necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce this compound on a larger scale for further testing.

Evaluation of the pharmacological properties of 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide has revealed several interesting findings. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a candidate for treating neurological disorders such as Alzheimer's disease. These findings highlight the compound's broad therapeutic potential and justify further investigation.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro assays are commonly used to evaluate the compound's interaction with biological targets and its potential side effects. These studies provide valuable insights into its mechanism of action and help identify any potential toxicities that need to be addressed before moving into clinical trials. The results from these assays have been instrumental in refining the chemical structure of 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide for improved therapeutic efficacy.

In conclusion, 5-chloro-2-(methylsulfanyl)-N-[(1-phenylpyrrolidin-3-yl)methyl]pyrimidine-4-carboxamide (CAS No: 1209814-87< strong>-8) is a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research in drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.